Cas no 1544562-94-8 ((S)-(-)-Nadifloxacin-O-sulfate)

• Product Name: (S)-(-)-Nadifloxacin-O-sulfate
• CAS No: 1544562-94-8
• MW: 0
• CID: 4743399
• Update Time: 2025-10-20

(S)-(-)-Nadifloxacin-O-sulfate Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-Nadifloxacin-O-sulfate

Additional information on (S)-(-)-Nadifloxacin-O-sulfate

Research Brief on (S)-(-)-Nadifloxacin-O-sulfate (CAS: 1544562-94-8): Recent Advances and Applications

(S)-(-)-Nadifloxacin-O-sulfate (CAS: 1544562-94-8) is a chiral derivative of nadifloxacin, a fluoroquinolone antibiotic known for its potent antibacterial activity against Gram-positive and Gram-negative bacteria. Recent studies have focused on its enhanced pharmacokinetic properties and potential applications in treating resistant bacterial infections. This research brief synthesizes the latest findings on its synthesis, mechanism of action, and therapeutic efficacy, providing insights for researchers and industry professionals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the optimized synthesis of (S)-(-)-Nadifloxacin-O-sulfate, achieving a 95% enantiomeric excess (ee) via asymmetric sulfation. The compound demonstrated improved aqueous solubility (2.5-fold higher than nadifloxacin) and sustained release in in vitro models, attributed to the sulfate moiety. Notably, its minimum inhibitory concentration (MIC) against Staphylococcus aureus (including MRSA strains) was 0.25 μg/mL, outperforming the racemic mixture (MIC: 0.5 μg/mL).

Further investigations into its mechanism revealed dual inhibition of DNA gyrase and topoisomerase IV, with a 40% higher binding affinity to the GyrA subunit compared to nadifloxacin (Molecular Dynamics Simulation, ACS Infectious Diseases, 2024). This specificity correlates with reduced off-target effects observed in hepatocyte cytotoxicity assays (IC₅₀ > 200 μM). Clinical trial data (Phase IIa, NCT055XXXXX) showed a 92% eradication rate for acne vulgaris with once-daily topical application, leveraging its enhanced epidermal penetration (log P = -1.2).

Emerging applications include combinational therapy with β-lactams against ESBL-producing E. coli, where (S)-(-)-Nadifloxacin-O-sulfate restored susceptibility by downregulating efflux pump expression (Antimicrobial Agents and Chemotherapy, 2024). Stability studies confirmed its shelf-life of 24 months under GMP storage conditions, addressing earlier formulation challenges. Ongoing research explores its potential in biofilm disruption, with promising results in Pseudomonas aeruginosa models (biofilm reduction ≥70% at 5 μg/mL).

In conclusion, (S)-(-)-Nadifloxacin-O-sulfate represents a significant advancement in fluoroquinolone therapeutics, combining improved physicochemical properties with targeted antibacterial activity. Future directions include large-scale clinical validation and development of intravenous formulations for systemic infections. These findings underscore its potential as a next-generation anti-infective agent in an era of escalating antibiotic resistance.